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Compound of Interest

Compound Name: 2-aHexen-a1-aol

CAS No.: 2305-21-7

Cat. No.: B3421858 Get Quote

Executive Hazard Profile
The "Green" Trap: 2-Hexen-1-ol (CAS: 928-95-0) is widely known as "Leaf Alcohol" due to its

intense cut-grass aroma.[1][2] Do not let the pleasant, familiar odor induce complacency.[2]

As a primary allylic alcohol, this compound presents a dual-threat profile:

Flammability: With a flash point of ~54°C (129°F), it sits on the borderline of

Flammable/Combustible.[1][2] While stable at room temperature, any thermal input

(distillation, reflux) immediately escalates it to a high-risk fire hazard.[2]

Biological Reactivity: It is a Category 2 Skin and Eye Irritant.[1] The allylic double bond

increases its reactivity compared to saturated hexanol, making it more aggressive toward

biological membranes.[1]

The PPE Matrix: Quantitative Defense
Standard "lab safety" advice is insufficient.[1] The following matrix is calibrated for specific

breakthrough mechanics.
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Protection Zone
Recommended
Gear

Material
Specification

Operational Logic
(The "Why")

Hand (Splash) Disposable Nitrile

Thickness:

0.11 mmStandard: EN

374 / ASTM F739

Causality: 2-Hexen-1-

ol is amphiphilic.[1][2]

It permeates latex

rapidly.[1] Thin nitrile

offers >15 min

breakthrough

protection against

incidental splash.[1]

Hand (Immersion) Viton® or Silver Shield
Laminate /

Fluoroelastomer

Causality: For spill

cleanup or bulk

transfer, the

hydrocarbon chain of

the molecule will swell

and degrade standard

nitrile gloves over time

(>30 mins).[1][2]

Ocular
Chemical Splash

Goggles

Indirect Vent (ANSI

Z87.1+)

Causality: Safety

glasses are

inadequate.[1][2] As

an allylic alcohol,

vapors can cause

severe lacrimation

and corneal irritation

even without liquid

contact.

Respiratory Half-Face Respirator
Cartridge: OV

(Organic Vapor)

Causality: While

specific OELs are

undefined, the strong

odor threshold can

cause olfactory

fatigue, masking

higher, dangerous

concentrations.[2]
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Body FR Lab Coat
Nomex or chemically

treated cotton

Causality: Synthetic

blends (polyester) will

melt into the skin if the

alcohol ignites.[1][2]

Operational Workflow & Decision Logic
Effective safety is not static; it is a decision tree.[1] The following diagram outlines the critical

decision points for handling 2-Hexen-1-ol, specifically addressing the "Heat Risk" factor which

is often overlooked.
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START: 2-Hexen-1-ol Task

Risk Assessment:
Is Heat/Energy Applied?

Ambient Handling
(Weighing/Aliquot)

No (T < 40°C)

Heated Process
(Distillation/Reflux)

Yes (T > 40°C)

Fume Hood
Available?

Standard PPE:
Nitrile (0.11mm) + Goggles

+ Lab Coat

Yes

MANDATORY:
Respirator (OV Cartridge)

No

EXECUTE TASK

High Risk PPE:
FR Coat + Face Shield

+ Blast Shield

Disposal:
Segregated Organic Solvents

Click to download full resolution via product page
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Figure 1: Operational Logic Flow. Note the critical divergence at the "Heat" decision node,

necessitating Flame Resistant (FR) gear due to the compound's flash point.[1][2]

Scientific Rationalization for Protocols
A. The Permeation Mechanics (Glove Selection)
You cannot treat 2-Hexen-1-ol like Ethanol.[1]

Ethanol (C2): Small, polar.[1][2] Resisted well by Nitrile.[1][3]

2-Hexen-1-ol (C6): Contains a significant hydrophobic (hydrocarbon) tail.[1][2]

The Risk: This "tail" allows the molecule to interact with the polymer matrix of standard

rubber gloves more like a solvent (e.g., Hexane) than a simple alcohol.[1][2]

Protocol: For standard laboratory tasks (pipetting), Disposable Nitrile is acceptable only if

you adhere to the "Splash & Change" rule.[1][2] If liquid touches the glove, change it

immediately.[1] For cleaning up a 500mL spill, nitrile will swell and fail; use Silver Shield

laminate gloves [1].[1]

B. Vapor Density & Ventilation
2-Hexen-1-ol has a vapor density > 1 (Air = 1).[1]

Implication: Vapors are heavier than air and will "pool" on the benchtop or floor.[1]

Protocol: Do not rely on general room ventilation.[1] Handling must occur within a fume hood

with the sash at the proper working height to ensure laminar flow sweeps the heavy vapors

away from the operator's breathing zone [2].[1]

Emergency & Disposal Procedures
Spill Management

Isolate: Evacuate the immediate area. The smell will travel faster than the toxic risk.[1]

Extinguish: Remove all ignition sources. Even if the liquid is at room temperature, a spark

can ignite localized vapors.[1]
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Absorb: Use vermiculite or sand.[1] Do not use combustible materials (like sawdust) as this

creates a "wicking" effect that enhances flammability.[1]

Waste Disposal Stream[2][4]
Classification: Non-Halogenated Organic Solvent.[1]

Segregation: Keep separate from Oxidizers (e.g., Nitric Acid, Peroxides).[1][2] The double

bond in 2-Hexen-1-ol makes it susceptible to rapid, exothermic oxidation, potentially leading

to explosion if mixed with strong oxidizers in a waste container [3].[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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